Cas no 7693-50-7 (2-Naphthyl Chloroformate)

• Product Name: 2-Naphthyl Chloroformate
• CAS No: 7693-50-7
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• MDL: MFCD00060059
• CID: 537009
• PubChem ID: 15764398
• Update Time: 2025-06-10

2-Naphthyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2-naphthalenyl ester
• 2-Naphthyl Chloroformate
• naphthalen-2-yl carbonochloridate
• Chloroformic Acid 2-Naphthyl Ester
• naphthalen-2-yl chloroformate
• SY052421
• EN300-270991
• 7693-50-7
• MFCD00060059
• T71324
• KDUFRLUGTLSJKD-UHFFFAOYSA-N
• DTXSID00578097
• A915331
• 2-Naphthyl chloridocarbonate, AldrichCPR
• AKOS023562578
• SCHEMBL1347890
• FT-0715265
• 2-naphthyloxycarbonyl chloride
• 2-Naphthyl chloroformate; >97%
• BS-22939
• CHLOROFORMICACID2-NAPHTHYLESTER
• DB-092015

• MDL： MFCD00060059
• Inchi： 1S/C11H7ClO2/c12-11(13)14-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
• InChI Key： KDUFRLUGTLSJKD-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 206.01300
• Monoisotopic Mass: 206.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 62.0 to 65.0 deg-C
• Boiling Point: 112°C/1mmHg(lit.)
• Flash Point: 165.2±12.7 °C
• PSA: 26.30000
• LogP: 3.57740
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Naphthyl Chloroformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H300+H310+H330-H314
• Warning Statement： P234-P260-P262-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P233-P405-P406-P501
• Hazardous Material transportation number：UN 2742
• Hazard Category Code： 23/24/25-34-41
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R34
• HazardClass：6.1/8
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Naphthyl Chloroformate

2-Naphthyl Chloroformate (CAS No. 7693-50-7): A Versatile Reagent in Organic Synthesis and Industrial Applications

2-Naphthyl Chloroformate (CAS No. 7693-50-7), also known as 2-Naphthyl carbonochloridate, is a highly reactive organic intermediate widely used in pharmaceutical synthesis, polymer chemistry, and specialty chemicals. Its molecular formula, C₁₁H₇ClO₂, highlights its role as a key building block for naphthalene-based derivatives. With the growing demand for high-performance materials and green chemistry solutions, this compound has gained attention for its efficiency in carbonylation reactions and protecting group strategies.

Recent trends in sustainable chemistry have spurred interest in optimizing the synthesis of 2-Naphthyl Chloroformate to reduce energy consumption. Researchers are exploring catalytic methods and solvent-free conditions to align with ESG (Environmental, Social, and Governance) standards. The compound's compatibility with biodegradable polymers makes it relevant for eco-friendly packaging innovations, addressing frequent searches like "green alternatives to traditional reagents" and "non-toxic chemical modifiers".

In drug discovery, 7693-50-7 serves as a critical reagent for constructing naphthyl carbamate scaffolds, frequently searched in connection with "kinase inhibitor development" and "targeted cancer therapies". Its ability to form stable urethane linkages under mild conditions makes it preferable for peptide conjugation—a hot topic in ADC (Antibody-Drug Conjugate) research. Analytical techniques like HPLC purity testing and FTIR characterization are essential for quality control, as users often inquire about "how to verify 2-Naphthyl Chloroformate purity".

The material science sector utilizes 2-Naphthyl Chloroformate for modifying surface properties of coatings and adhesives. With the rise of "smart materials" queries, its role in creating light-responsive polymers has been documented. Storage recommendations—typically under argon atmosphere at 2-8°C—are frequently searched, emphasizing the need for proper handling protocols to maintain reactivity.

From a commercial perspective, 7693-50-7 suppliers are increasingly asked about "bulk pricing strategies" and "just-in-time delivery" options. The compound's global market shows steady growth (CAGR ~5.2%), driven by Asia-Pacific's expanding fine chemical industry. Regulatory compliance with REACH and FDA guidelines remains a top concern, reflected in search terms like "2-Naphthyl Chloroformate regulatory status".

Innovative applications continue to emerge, such as its use in MOF (Metal-Organic Framework) functionalization—a trending topic in CO₂ capture research. Technical queries often focus on "reaction stoichiometry optimization" and "compatibility with Grignard reagents". Recent patents describe its utility in OLED (Organic Light-Emitting Diode) materials, connecting it to the booming display technology sector.

For laboratory use, 2-Naphthyl Chloroformate requires careful consideration of reaction solvents (commonly dichloromethane or THF) and base selection (triethylamine being typical). Safety data sheets emphasize proper ventilation and PPE requirements, addressing frequent searches about "best practices for handling acid chlorides". Its hydrolysis stability profile makes it suitable for aqueous-organic biphasic systems.

The future of 2-Naphthyl Chloroformate lies in continuous flow chemistry applications, where users increasingly search for "microreactor compatibility" data. As industries prioritize atom economy and waste reduction, this compound's role in one-pot syntheses positions it as a sustainable choice. Ongoing research into enantioselective reactions using chiral variants may further expand its utility in asymmetric synthesis.